Cas no 1805170-54-0 (Ethyl 5-cyano-3-fluoro-2-methylbenzoate)

• Product Name: Ethyl 5-cyano-3-fluoro-2-methylbenzoate
• CAS No: 1805170-54-0
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 5007067
• Update Time: 2025-05-20

Ethyl 5-cyano-3-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-fluoro-2-methylbenzoate

• Inchi： 1S/C11H10FNO2/c1-3-15-11(14)9-4-8(6-13)5-10(12)7(9)2/h4-5H,3H2,1-2H3
• InChI Key： CNDWUHCTNQOWSD-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CC(C(=O)OCC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-cyano-3-fluoro-2-methylbenzoate

Ethyl 5-cyano-3-fluoro-2-methylbenzoate: A Comprehensive Overview

Ethyl 5-cyano-3-fluoro-2-methylbenzoate, also known by its CAS number 1805170-54-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in drug development, material synthesis, and advanced chemical research. This article delves into the structural features, chemical properties, applications, and the latest advancements associated with Ethyl 5-cyano-3-fluoro-2-methylbenzoate.

The molecular structure of Ethyl 5-cyano-3-fluoro-2-methylbenzoate consists of a benzoic acid derivative with substituents at specific positions on the aromatic ring. The presence of a cyano group (-CN) at the 5-position, a fluoro group (-F) at the 3-position, and a methyl group (-CH₃) at the 2-position imparts distinct electronic and steric effects. These substituents not only influence the compound's reactivity but also make it an ideal candidate for various synthetic transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the pharmaceutical industry.

One of the most notable applications of Ethyl 5-cyano-3-fluoro-2-methylbenzoate is in the field of drug discovery. Its ability to act as a precursor for more complex structures has made it invaluable in medicinal chemistry. For instance, researchers have utilized this compound to synthesize potential anti-tumor agents by incorporating it into multi-component reaction frameworks. The fluorine atom in its structure contributes to enhanced bioavailability and metabolic stability, which are critical factors in drug design.

In addition to its role in pharmaceuticals, Ethyl 5-cyano-3-fluoro-2-methylbenzoate has found applications in materials science. Its cyano group serves as a reactive site for polymerization reactions, enabling the creation of novel materials with tailored properties. Recent advancements have demonstrated its use in synthesizing conductive polymers, which hold promise for applications in electronics and energy storage devices.

The synthesis of Ethyl 5-cyano-3-fluoro-2-methylbenzoate involves a series of well-established organic reactions. Typically, it is prepared via Friedel-Crafts acylation followed by substitution reactions to introduce the cyano and fluoro groups. However, recent innovations have introduced more efficient methods, such as microwave-assisted synthesis and catalytic cross-coupling reactions, which significantly reduce reaction times and improve yields.

From an environmental standpoint, Ethyl 5-cyano-3-fluoro-2-methylbenzoate exhibits moderate biodegradability under specific conditions. Studies have shown that its breakdown depends on factors such as pH levels and microbial activity. Efforts are underway to optimize its production processes to minimize environmental impact while ensuring scalability for industrial applications.

In conclusion, Ethyl 5-cyano-3-fluoro-2-methylbenzoate (CAS No. 1805170-54-0) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and reactivity make it an essential building block in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing technological and therapeutic innovations.